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Compound of Interest

Compound Name: Barium persulfate

Cat. No.: B084245 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of barium
persulfate, including its calculation, relevant experimental protocols for its synthesis and

analysis, and visualizations of key processes. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical sciences.

Core Topic: Barium Persulfate and its Molecular
Weight
Barium persulfate, with the chemical formula BaS₂O₈, is the barium salt of persulfuric acid.[1]

Understanding its molecular weight is fundamental to its application in various chemical

processes, including its use as an oxidizing agent. The generation of sulfate radicals (SO₄⁻·)

from persulfates under activation is a key property leveraged in fields like polymer synthesis

and environmental remediation.[1]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for barium persulfate is BaS₂O₈. The standard atomic weights for each

element are:

Barium (Ba): 137.327 amu[2][3][4]

Sulfur (S): 32.066 amu[5][6]
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Oxygen (O): 15.999 amu[1][7][8]

The calculation is as follows: (1 × Atomic Weight of Ba) + (2 × Atomic Weight of S) + (8 ×

Atomic Weight of O) = (1 × 137.327) + (2 × 32.066) + (8 × 15.999) = 137.327 + 64.132 +

127.992 = 329.451 g/mol

This value is consistent with the reported molecular weight of approximately 329.5 g/mol .[1][2]

[5]

Data Presentation
The following table summarizes the contribution of each element to the total molecular weight

of barium persulfate.

Constituent
Element

Symbol
Atomic Weight
(amu)

Number of
Atoms

Total
Contribution
to Molecular
Weight (amu)

Barium Ba 137.327 1 137.327

Sulfur S 32.066 2 64.132

Oxygen O 15.999 8 127.992

Total BaS₂O₈ 329.451

Experimental Protocols
Detailed methodologies for the synthesis and analysis of barium persulfate are crucial for its

application in research and development.

Synthesis of Barium Persulfate
Barium persulfate can be synthesized via a precipitation reaction using stoichiometric

amounts of barium chloride (BaCl₂) and a persulfate salt, such as sodium persulfate (Na₂S₂O₈).

[1]

Materials:
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Barium chloride (BaCl₂)

Sodium persulfate (Na₂S₂O₈)

Deionized water

Cold ethanol

Procedure:

Reagent Preparation: Prepare aqueous solutions of barium chloride and sodium persulfate in

deionized water.

Reaction: Slowly add the sodium persulfate solution to the barium chloride solution under

continuous stirring (300–500 rpm). Maintain the reaction temperature at 25–30°C for 2–4

hours to facilitate the precipitation of barium persulfate.[1]

Purification:

Filter the resulting precipitate using vacuum filtration.

Wash the precipitate with cold ethanol to remove any unreacted ions.

Dry the purified barium persulfate under vacuum at a temperature of 40–60°C for 12

hours.[1]

Analytical Protocols for Persulfate Quantification
1. Iodometric Titration: This is a common and accurate method for determining the

concentration of persulfate ions.[9]

Principle: Persulfate ions (S₂O₈²⁻) oxidize iodide ions (I⁻) to iodine (I₂). The liberated iodine is

then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a starch indicator.

Procedure:

Dissolve a precisely weighed sample of barium persulfate in deionized water.
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Add a solution of potassium iodide (KI) in excess. The reaction should be carried out in an

acidic medium, for which glacial acetic acid can be used.[10]

Allow the reaction to proceed in the dark for approximately 15 minutes for the complete

liberation of iodine.[10]

Titrate the liberated iodine with a standard solution of sodium thiosulfate.

As the endpoint approaches (the solution turns pale yellow), add a few drops of starch

indicator, which will turn the solution blue-black.

Continue the titration until the blue color disappears. The volume of sodium thiosulfate used

is then used to calculate the concentration of persulfate.

2. UV-Vis Spectroscopy: Persulfate can be quantified directly by measuring its absorbance

using a UV-Vis spectrophotometer.[9] Another indirect method involves the oxidation of ferrous

ions (Fe²⁺) to ferric ions (Fe³⁺) by persulfate. The resulting Fe³⁺ is then complexed with

thiocyanate (SCN⁻) to form a colored complex, which can be measured.[11]

Procedure (Direct Measurement):

Prepare a series of standard solutions of known persulfate concentrations.

Measure the absorbance of the standards and the sample solution at a specific wavelength

(e.g., 352 nm).[9]

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of the unknown sample from the calibration curve.

Analysis of Barium Ions: For the quantification of barium ions, techniques such as Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS) or ion chromatography with a conductivity

detector can be employed.[9]

Mandatory Visualizations
The following diagrams illustrate key workflows and concepts related to barium persulfate.
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Experimental workflow for the synthesis of barium persulfate.
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Logical pathway of persulfate activation for oxidative processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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